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Abstract

Copper chromate (CuCrOa) is an inorganic compound with distinct chemical characteristics
that differentiate it from the more commonly studied copper chromite catalyst. This technical
guide provides a comprehensive overview of the chemical properties of copper chromate,
including its molecular structure, solubility, thermal stability, and reactivity. Detailed
experimental protocols for its synthesis and analysis are presented, alongside quantitative data
organized for clarity and comparative purposes. Spectroscopic and thermal analysis data are
included to facilitate its identification and characterization in a laboratory setting.

Introduction

Copper chromate, a reddish-brown crystalline solid, is a compound of copper in the +2
oxidation state and the chromate anion. While often confused with copper chromite (CuCr20a4
or Cu2Cr20s), a widely used hydrogenation catalyst, copper chromate possesses its own
unique set of chemical properties. An understanding of these properties is crucial for its
application in various fields, including as a fungicide, a mordant in dyeing processes, and a
wood preservative. This guide aims to provide a detailed technical resource for professionals
working with or researching this compound.

Chemical and Physical Properties
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A summary of the key chemical and physical properties of copper chromate is provided in
Table 1.

Table 1: Physical and Chemical Properties of Copper Chromate

Property Value Reference
Chemical Formula CuCrOa [1]
Molecular Weight 179.54 g/mol [1]
Appearance Reddish-brown crystalline solid  [2]
CAS Number 13548-42-0 [1]
Solubility in Water Insoluble [2]
Solubility in Other Solvents Soluble in acids [2]

Decomposes to copper(ll)
Thermal Decomposition chromite (CuCr204) above [2]
400°C

Note: Basic copper chromates also exist with varying ratios of CuCrOa to Cu(OH)2.[2]

Synthesis of Copper Chromate

Several methods can be employed for the synthesis of copper chromate. Below are two
detailed experimental protocols.

Protocol 1: From Copper(ll) Carbonate and Chromic
Acid

This method involves the reaction of a copper salt with a source of chromate ions.

Workflow Diagram:
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Caption: Synthesis of Copper Chromate from Copper(ll) Carbonate.
Methodology:

e In a fume hood, prepare an agueous solution of sodium chromate (Na=CrOa4) and
chromium(VI) oxide (CrOs).

o Slowly add solid copper(ll) carbonate (CuCOs3) to the chromate solution while stirring
continuously.

» Continue stirring the mixture at room temperature for a sufficient period to ensure complete
reaction and precipitation of copper chromate.

e Collect the reddish-brown precipitate by vacuum filtration.
e Wash the precipitate with deionized water to remove any soluble impurities.

e Dry the resulting copper chromate powder in an oven at a temperature below its
decomposition point (e.g., 110°C).[2]

Protocol 2: Homogeneous Precipitation
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This method yields uniform, spherical particles of hydrated copper chromate, which can then
be calcined.[3]

Workflow Diagram:
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Caption: Synthesis of Copper Chromate via Homogeneous Precipitation.
Methodology:

o Prepare aqueous solutions of copper nitrate (Cu(NOs)2) and ammonium dichromate
((NH4)2Cr207) with a molar ratio of [Cu(NO3)2]/[(NH4)2Cr207] = 2.[3]

o Add urea to the solution. The concentration of urea can be varied between 0.1 and 1.25
mol-dm=3,[3]

e Age the solution at 78°C for several hours to facilitate the homogeneous precipitation of
spherical, thorny particles of hydrated copper chromate.[3]

o Collect the precipitate by filtration, wash with deionized water, and dry.
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Calcine the dried hydrated copper chromate particles at 400°C to obtain anhydrous copper
chromate (CuCrOa). The morphology of the patrticles is retained during calcination.[3]

Solubility

Copper chromate is generally insoluble in water. However, it is soluble in acidic solutions. The

dissolution process in acids involves the reaction of the chromate ion with protons, which shifts

the equilibrium towards the formation of soluble copper salts.

Qualitative Solubility

Water: Insoluble

Acids (e.g., Nitric Acid, Sulfuric Acid): Soluble[2]

Experimental Protocol for Determining Solubility in Acid

Methodology:

Prepare a standard stock solution of copper(ll) ions of a known concentration.

Prepare a series of dilutions from the stock solution to create a calibration curve using a
suitable analytical technique such as Atomic Absorption Spectroscopy (AAS) or UV-Vis
spectrophotometry.

Add an excess amount of copper chromate to a known volume of the desired acid solution
(e.g., 1 M nitric acid) in a sealed container.

Agitate the mixture at a constant temperature for an extended period (e.g., 24-48 hours) to
ensure equilibrium is reached.

Filter the saturated solution to remove the undissolved solid.

Dilute a known aliquot of the filtrate to a concentration that falls within the range of the
calibration curve.

Analyze the diluted filtrate using the chosen analytical method to determine the
concentration of copper(ll) ions.
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e From the concentration of copper(ll) ions, calculate the solubility of copper chromate in the
acid solution.

Thermal Decomposition

Copper chromate is thermally unstable at elevated temperatures. Its decomposition is a key
reaction, leading to the formation of the catalytically active copper chromite.

Decomposition Pathway

The primary decomposition reaction for copper chromate is:
2CuCrOa(s) — Cuz2Cr20a4(s) + 02(g)

This decomposition generally occurs at temperatures above 400°C.[2] The resulting product,
copper(ll) chromite, is a grayish-black solid.[2] Basic copper chromates exhibit an initial
weight loss at a lower temperature, around 260°C, corresponding to the loss of water
molecules.[2]

Logical Relationship Diagram:

Copper Chromate (CuCrOa)

Copper(ll) Chromite (CuCr204) Oxygen (O2)

Click to download full resolution via product page

Caption: Thermal Decomposition of Copper Chromate.

Experimental Protocol for Thermal Analysis (TGA/DTA)

Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA) are powerful
techniques to study the thermal decomposition of copper chromate.
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Methodology:
o Calibrate the TGA/DTA instrument using appropriate standards.

e Place a small, accurately weighed sample of copper chromate (typically 5-10 mg) into the
sample pan.[4]

e Place an inert reference material (e.g., alumina) in the reference pan for DTA.

o Heat the sample from ambient temperature to a temperature above its decomposition point
(e.g., 600°C) at a controlled heating rate (e.g., 10°C/min) under a specific atmosphere (e.g.,
nitrogen or air).[4]

o Record the weight loss as a function of temperature (TGA curve) and the temperature
difference between the sample and the reference (DTA curve).

e Analyze the resulting thermograms to determine the onset and completion temperatures of
decomposition, the percentage weight loss, and whether the process is endothermic or
exothermic.

Spectroscopic Properties

Spectroscopic techniques are essential for the identification and structural characterization of
copper chromate.

X-ray Diffraction (XRD)

XRD is used to determine the crystal structure of copper chromate. While specific indexed
patterns for CuCrOa are not readily available in common databases, which are more populated
with data for copper chromite, the technique remains crucial for phase identification and purity
assessment.

Experimental Protocol for XRD Analysis:
e Finely grind the copper chromate sample to a homogeneous powder.

o Mount the powder on a sample holder.
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» Place the sample holder in the X-ray diffractometer.

e Record the diffraction pattern over a relevant range of 26 angles using a specific X-ray
source (e.g., Cu Ka radiation).

» Analyze the resulting diffractogram by comparing the peak positions and intensities to known
standards or by performing crystal structure refinement.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy provides information about the vibrational modes of the chromate anion and
its coordination to the copper ion.

Experimental Protocol for FTIR Analysis:

o Prepare a sample for analysis, typically by mixing a small amount of the copper chromate
powder with potassium bromide (KBr) and pressing it into a pellet, or by preparing a Nujol
mull.

e Place the sample in the FTIR spectrometer.
e Record the infrared spectrum over the mid-IR range (typically 4000-400 cm™1).

» Analyze the spectrum to identify characteristic absorption bands. The strong vibrational
modes of the tetrahedral chromate ion (CrO42~) are expected to be prominent.

Reactivity

Copper chromate is a relatively stable compound under normal conditions but can undergo
reactions, particularly redox reactions, under specific conditions. Its solubility in acids is a key
aspect of its chemical reactivity. Further research into its reactions with various reducing and
oxidizing agents would provide a more complete understanding of its chemical behavior.

Conclusion

This technical guide has provided a detailed overview of the chemical properties of copper
chromate (CuCrOa), with a focus on providing actionable information for researchers and
scientists. The included tables of properties, detailed experimental protocols for synthesis and
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analysis, and visualizations of key processes are intended to serve as a valuable resource for
laboratory work involving this compound. A clear distinction from the more commonly
referenced copper chromite has been maintained to avoid confusion and ensure the accurate
application of this information. Further research is warranted to obtain more precise quantitative
data, particularly regarding its solubility in various media and a more detailed elucidation of its
crystal structure and spectroscopic characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b169113?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

